Cas no 1797224-15-7 (5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine)

• Product Name: 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine
• CAS No: 1797224-15-7
• MF: C₁₈H₂₁Cl₂N₅O₂S
• MW: 442.362640142441
• CID: 6072852
• PubChem ID: 71807527
• Update Time: 2025-08-03

5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine
• 5-[4-(3,4-dichlorophenyl)sulfonylpiperazin-1-yl]-3-pyrrolidin-1-ylpyridazine
• AKOS024561262
• F6438-1559
• 5-[4-(3,4-DICHLOROBENZENESULFONYL)PIPERAZIN-1-YL]-3-(PYRROLIDIN-1-YL)PYRIDAZINE
• 5-(4-((3,4-dichlorophenyl)sulfonyl)piperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine
• 1797224-15-7

• Inchi： 1S/C18H21Cl2N5O2S/c19-16-4-3-15(12-17(16)20)28(26,27)25-9-7-23(8-10-25)14-11-18(22-21-13-14)24-5-1-2-6-24/h3-4,11-13H,1-2,5-10H2
• InChI Key： HZZVYHHJJVEESZ-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NN=CC(N2CCN(S(C3=CC=C(Cl)C(Cl)=C3)(=O)=O)CC2)=C1

Computed Properties

• Exact Mass: 441.0793015g/mol
• Monoisotopic Mass: 441.0793015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine

Introduction to 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine (CAS No. 1797224-15-7)

5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine, also known by its CAS number 1797224-15-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyridazine core, a piperazine ring, and a 3,4-dichlorobenzenesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The presence of this core in 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine suggests that it may exhibit similar pharmacological effects.

The piperazine ring is another key structural feature of this compound. Piperazines are widely used in pharmaceuticals due to their ability to enhance the solubility and bioavailability of drugs. They are also known to interact with various receptors and enzymes, making them valuable in the development of new therapeutic agents. In 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine, the piperazine ring is substituted with a 3,4-dichlorobenzenesulfonyl group, which adds further complexity and potential for specific biological interactions.

The 3,4-dichlorobenzenesulfonyl group is a significant substituent that imparts unique properties to the compound. Chlorinated benzenes are known for their ability to modulate the activity of various enzymes and receptors. The sulfonyl group further enhances the reactivity and stability of the molecule, making it suitable for targeted drug delivery and therapeutic applications.

Recent studies have explored the potential therapeutic applications of 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine is in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine has also shown promise in neurodegenerative diseases. Research has indicated that it can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as beta amyloid and tau. These findings suggest that it may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize its use in clinical settings. Ongoing clinical trials are evaluating the safety and efficacy of 5-4-(3,4-dichlorobenzenesulfonyl)piperazin-1-y-l3-(pyrrolidin-y-l)pyridazine in various disease models. These trials will provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion, 5--(3--dichlorobenzenesulfonyl)piperazin--y-l--(pyrrolidin--y-l)pyridazine (CAS No. 1797224--7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.